Argatroban Related Impurity 2
Argatroban Related Impurity 2
A metabolite of Argatroban
Brand Name:
Vulcanchem
CAS No.:
189264-02-6
VCID:
VC0194357
InChI:
InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15?,17+,18+/m1/s1
SMILES:
CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C
Molecular Formula:
C23H36N6O5S
Molecular Weight:
508.64
Argatroban Related Impurity 2
CAS No.: 189264-02-6
Impurities
VCID: VC0194357
Molecular Formula: C23H36N6O5S
Molecular Weight: 508.64
Purity: > 95%
CAS No. | 189264-02-6 |
---|---|
Product Name | Argatroban Related Impurity 2 |
Molecular Formula | C23H36N6O5S |
Molecular Weight | 508.64 |
IUPAC Name | (2S,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid |
Standard InChI | InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15?,17+,18+/m1/s1 |
SMILES | CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C |
Appearance | Solid powder |
Description | A metabolite of Argatroban |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (2R,4R)-1-[(2S)-5-[(Aminoiminomethyl)amino]-1-oxo-2-[[[(3R)-1,2,3,4-tetrahydro-3-methyl-8-quinolinyl]sulfonyl]amino]pentyl]-4-methyl-2-piperidinecarboxylic Acid; |
PubChem Compound | 6335411 |
Last Modified | Jan 08 2022 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume